Cas no 82357-48-0 (4-(Methylamino)-3-nitro-benzoyl Chloride)

4-(Methylamino)-3-nitro-benzoyl Chloride structure

82357-48-0 structure

Product Name:4-(Methylamino)-3-nitro-benzoyl Chloride

CAS No:82357-48-0

MF:C₈H₇ClN₂O₃

MW:214.60578083992

CID:880213

PubChem ID:17946449

Update Time:2025-07-26

4-(Methylamino)-3-nitro-benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- 4-(methylamino)-3-nitrobenzoyl chloride
- C3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE
- 3-Nitro-4-methylamino-benzoylchlorid
- 3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE
- 4-(METHYLAMINO)-3-NITRO-BENZOYL CHLORIDE
- 4-methylamino-3-nitro-benzoic acid chloride
- Benzoyl chloride,4-(methylamino)-3-nitro
- 4-(Methylamino)-3-nitrobenzoyl chloride (ACI)
- 4-Methylamino-3-nitrobenzoic acid chloride
- SCHEMBL506550
- 4-(methylamino)-3-nitrobenzoylchloride
- CS-M2453
- CS-14430
- 4E4TL2575J
- DA-16994
- AKOS005266598
- DTXSID40591689
- 82357-48-0
- 4-Methylamino-3-nitro-benzoyl chloride
- 3-nitro-4-(n-methylamino)benzoyl chloride
- LIRZLGQEZXAOQR-UHFFFAOYSA-N
- Benzoyl chloride, 4-(methylamino)-3-nitro-
- 4-(Methylamino)-3-nitro-benzoyl Chloride
- Inchi： 1S/C8H7ClN2O3/c1-10-6-3-2-5(8(9)12)4-7(6)11(13)14/h2-4,10H,1H3
- InChI Key： LIRZLGQEZXAOQR-UHFFFAOYSA-N
- SMILES： O=C(C1C=C([N+](=O)[O-])C(NC)=CC=1)Cl

Computed Properties

Exact Mass: 214.01500
Monoisotopic Mass: 214.0145198g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 74.9Å²

Experimental Properties

Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.28 g/l) (25 º C),
PSA: 74.92000
LogP: 2.61170

4-(Methylamino)-3-nitro-benzoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B208443-10mg	4-(Methylamino)-3-nitro-benzoyl Chloride	82357-48-0		10mg	$ 50.00	2022-06-07
TRC	B208443-50mg	4-(Methylamino)-3-nitro-benzoyl Chloride	82357-48-0		50mg	$ 95.00	2022-06-07
TRC	B208443-100mg	4-(Methylamino)-3-nitro-benzoyl Chloride	82357-48-0		100mg	$ 160.00	2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M19800-100mg	4-(methylamino)-3-nitrobenzoyl chloride	82357-48-0		100mg	¥818.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M19800-250mg	4-(methylamino)-3-nitrobenzoyl chloride	82357-48-0		250mg	¥1368.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M19800-1g	4-(methylamino)-3-nitrobenzoyl chloride	82357-48-0		1g	¥2738.0	2021-09-08
Ambeed	A753099-100mg	4-(Methylamino)-3-nitrobenzoyl chloride	82357-48-0	95%	100mg	$108.0	2025-04-16
Ambeed	A753099-250mg	4-(Methylamino)-3-nitrobenzoyl chloride	82357-48-0	95%	250mg	$183.0	2025-04-16
Ambeed	A753099-1g	4-(Methylamino)-3-nitrobenzoyl chloride	82357-48-0	95%	1g	$494.0	2025-04-16
Aaron	AR008L5A-100mg	C3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE	82357-48-0	95%	100mg	$94.00	2025-02-11

4-(Methylamino)-3-nitro-benzoyl Chloride Production Method

Production Method 1

96-99-1

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; reflux

Reference

Molecular modeling studies, synthesis and biological evaluation of dabigatran analogues as thrombin inhibitors

Dong, Ming-Hui; et al, Bioorganic & Medicinal Chemistry, 2016, 24(2), 73-84

Production Method 2

2788-74-1

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 °C; 30 °C; 5 - 6 h, rt

Reference

Design, synthesis, biological evaluation and molecular docking studies of dabigatran analogs as potential thrombin inhibitors

Chen, Hai-Feng; et al, Journal of the Iranian Chemical Society, 2016, 13(2), 347-357

Production Method 3

41263-74-5

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 2 h, rt

Reference

Computer-aid drug design, synthesis, and anticoagulant activity evaluation of novel dabigatran derivatives as thrombin inhibitors

Huang, Shanshan; et al, European Journal of Pharmaceutical Sciences, 2019, 137,

Production Method 4

41263-74-5

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

Design and synthesis of a novel water-soluble benzotetrazepinone

Dumont-Hornebeck, B.; et al, Bioorganic & Medicinal Chemistry Letters, 2000, 10(20), 2325-2327

Production Method 5

96-99-1

82357-48-0

Reaction Conditions

1.1 Solvents: Water ; 6 h, 75 °C
1.2 Reagents: Acetic acid ; pH 4 - 5
2.1 Reagents: Sulfuryl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 °C; 5 h, 30 °C

Reference

Design, synthesis and biological activity evaluation of novel methyl substituted benzimidazole derivatives

Zhang, Tianrong; et al, Tetrahedron, 2020, 76(13),

Production Method 6

96-99-1

82357-48-0

Reaction Conditions

1.1 Solvents: Water ; 5 h, 80 °C
1.2 Reagents: Acetic acid ; pH 4 - 5
2.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 °C; 30 °C; 5 - 6 h, rt

Reference

Design, synthesis, biological evaluation and molecular docking studies of dabigatran analogs as potential thrombin inhibitors

Chen, Hai-Feng; et al, Journal of the Iranian Chemical Society, 2016, 13(2), 347-357

4-(Methylamino)-3-nitro-benzoyl Chloride Raw materials

4-(Methylamino)-3-nitro-benzoyl Chloride Preparation Products

4-(Methylamino)-3-nitro-benzoyl Chloride (82357-48-0)

4-(Methylamino)-3-nitro-benzoyl Chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:82357-48-0)3-硝基-4-甲胺基-苯甲酰氯

Order Number:LE27025074

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:01

Price ($):discuss personally

Email:18501500038@163.com

4-(Methylamino)-3-nitro-benzoyl Chloride Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

82357-48-0 (4-(Methylamino)-3-nitro-benzoyl Chloride) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:82357-48-0)3-硝基-4-甲胺基-苯甲酰氯

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry